4-(2-hydroxyethyl)-5-oxiran-2-yl-2-benzofuran-1(3H)-one

• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)-5-(oxiran-2-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C12H12O4/c13-4-3-7-8(11-6-15-11)1-2-9-10(7)5-16-12(9)14/h1-2,11,13H,3-6H2
• InChI Key: NONUIKWIALHUSY-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)C2=C(C3=C(C=C2)C(=O)OC3)CCO

Description

4-(2-hydroxyethyl)-5-oxiran-2-yl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Ethenyl-4-(2-hydroxyethyl)-2-benzofuran-1(3H)-one (1.2 g, 5.9 mmol) was added to a flask containing a stir bar. To the flask was then added dichloromethane (20 mL). The flask was placed in a cool bath of 0° C.; to the flask was poured mCPBA (1.5 g, 8.8 mmol) and the resulting mixture was stirred at room temperature for overnight; LC as well as TLC (hexanes/EtOAc=1/1) indicated that reaction had gone to completion. The solution was treated with dichloromethane and washed with NaHCO3, Na2S2O3, and water, the organic layer was then dried over Na2SO4, filtered and concentrated to dryness, it was then treated with AcOH (20 mL) and stirred overnight; LC indicated formation of cyclized product. The solvent was removed and the resulting residue was absorbed onto silica gel and the title compound was isolated with the solvent system of hexanes/EtOAc (1/1).